Cas no 152009-38-6 (2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride)

• Product Name: 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride
• CAS No: 152009-38-6
• MF: C₁₃H₁₈Cl₃NO
• MW: 310.647120952606
• CID: 1073967
• PubChem ID: 56830211
• Update Time: 2025-06-09

2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3,4-Dichlorophenoxy)ethyl]piperidine hydrochloride
• 152009-38-6
• SCHEMBL7323126
• 2-[2-(3,4-Dichlorophenoxy)ethyl]piperidinehydrochloride
• 2-[2-(3,4-dichlorophenoxy)ethyl]piperidine;hydrochloride
• AKOS015846226
• 2-(2-(3,4-Dichlorophenoxy)ethyl)piperidine hydrochloride
• 2-(2-(3,4-Dichlorophenoxy)ethyl)piperidinehydrochloride
• 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride

• MDL： MFCD13560440
• Inchi： 1S/C13H17Cl2NO.ClH/c14-12-5-4-11(9-13(12)15)17-8-6-10-3-1-2-7-16-10;/h4-5,9-10,16H,1-3,6-8H2;1H
• InChI Key： QGWDPPCKUQBBQX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCCC1CCCCN1)Cl.Cl

Computed Properties

• Exact Mass: 309.045397g/mol
• Monoisotopic Mass: 309.045397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride

Introduction to 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride (CAS No. 152009-38-6)

2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 152009-38-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride, particularly the presence of a dichlorophenoxy moiety and a piperidine ring, contribute to its unique chemical properties and biological interactions. In recent years, there has been growing interest in exploring the pharmacological potential of this compound, especially in the context of developing novel therapeutic agents.

The dichlorophenoxy group in 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride is a key structural element that influences its interactions with biological targets. This moiety is known to exhibit moderate lipophilicity and electronic properties that can modulate the compound's binding affinity to various enzymes and receptors. The piperidine ring, on the other hand, is a common pharmacophore in many bioactive molecules due to its ability to form stable hydrogen bonds and engage in favorable hydrophobic interactions with biological targets. The combination of these structural features makes 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride and its potential biological targets. These studies have highlighted the compound's ability to interact with proteins involved in neurotransmitter signaling, making it a potential candidate for therapeutic applications in neurological disorders. Additionally, preliminary pharmacokinetic studies suggest that 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development into a viable drug candidate.

In the realm of medicinal chemistry, the synthesis of 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride has been optimized to ensure high yield and purity. The synthetic route involves multi-step organic transformations that highlight the expertise required in pharmaceutical synthesis. Key steps include the formation of the dichlorophenoxyethyl group followed by its coupling with piperidine derivatives under controlled conditions. The final hydrochloride salt form enhances the stability and solubility of the compound, making it more suitable for further pharmacological evaluation.

The pharmacological profile of 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride has been preliminarily assessed through in vitro and in vivo studies. These studies have revealed potential activities in areas such as pain modulation and central nervous system (CNS) effects. The compound's interaction with neurotransmitter receptors has been a focal point of research, particularly its affinity for sigma receptors and potential modulation of dopamine pathways. Such findings suggest that 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride may have therapeutic implications in conditions associated with neurotransmitter dysregulation.

Moreover, the safety profile of 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride has been evaluated through acute toxicity studies. These studies indicate that the compound exhibits moderate toxicity at high doses but demonstrates acceptable safety margins at therapeutic concentrations. Further toxicological assessments are ongoing to fully characterize its safety profile and identify any potential long-term effects or side reactions.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride represents an excellent example of how structural modifications can lead to compounds with novel biological activities. The integration of synthetic chemistry expertise with pharmacological evaluation has been instrumental in advancing our understanding of this compound's potential applications.

Future research directions for 2-2-(3,4-Dichlorophenoxy)ethylpiperidinehydrochloride include exploring its mechanism of action in greater detail and conducting preclinical trials to assess its efficacy in animal models. Additionally, investigating analogs derived from this compound may provide insights into structure-activity relationships (SAR) and guide further optimization efforts. The ultimate goal is to translate these findings into clinical applications that benefit patients suffering from neurological and other disorders.

In conclusion, 2- 2-( 3, 4-Dichlorophenoxy) ethylpip erid ine hydroch lorid e (CAS No . 152009-38-6 ) is a promis ing compoun d with unique structur al features an d poten tial therapeut ic applicati ons . Its combi nat ion o f a dich lor o ph enoxy gro up an d p iperid ine ring m ak es it an attr active candi date for furthe r stu dies i n pharma ceutical de velopm ent . With conti nuous resear ch an d interdisci plinary collab oration , this com pound holds th e pot ential to contri bute to no vel treatm ents f or various m edical co nditi ons . p>